Cas no 1072344-63-8 ((S)-Ethyl 4,4-difluoro-1-((r)-1-phenylethyl)piperidine-2-carboxylate)

• Product Name: (S)-Ethyl 4,4-difluoro-1-((r)-1-phenylethyl)piperidine-2-carboxylate
• CAS No: 1072344-63-8
• MF: C₁₆H₂₁F₂NO₂
• MW: 297.340251684189
• CID: 5527422
• Update Time: 2025-05-20

(S)-Ethyl 4,4-difluoro-1-((r)-1-phenylethyl)piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Ethyl 4,4-difluoro-1-((R)-1-phenylethyl)piperidine-2-carboxylate
• (S)-Ethyl 4,4-difluoro-1-((r)-1-phenylethyl)piperidine-2-carboxylate

• Inchi： 1S/C16H21F2NO2/c1-3-21-15(20)14-11-16(17,18)9-10-19(14)12(2)13-7-5-4-6-8-13/h4-8,12,14H,3,9-11H2,1-2H3/t12-,14+/m1/s1
• InChI Key： CVCWYZPJDAJMTP-OCCSQVGLSA-N
• SMILES： N1([C@@H](C2=CC=CC=C2)C)CCC(F)(F)C[C@H]1C(OCC)=O

Additional information on (S)-Ethyl 4,4-difluoro-1-((r)-1-phenylethyl)piperidine-2-carboxylate

(S)-Ethyl 4,4-difluoro-1-((R)-1-phenylethyl)piperidine-2-carboxylate: A Comprehensive Overview of Its Properties and Applications

The compound with CAS No. 1072344-63-8, known as (S)-Ethyl 4,4-difluoro-1-((R)-1-phenylethyl)piperidine-2-carboxylate, is a chiral piperidine derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the 4,4-difluoro substitution and the (R)-1-phenylethyl group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in (S)-Ethyl 4,4-difluoro-1-((R)-1-phenylethyl)piperidine-2-carboxylate is its stereochemical complexity. The presence of both (S) and (R) configurations in the molecule allows for precise interactions with biological targets, a feature highly sought after in modern medicinal chemistry. Recent studies have highlighted its role in modulating neurotransmitter receptors, which aligns with current trends in addressing neurological disorders such as Alzheimer's disease and Parkinson's disease—topics frequently searched in academic and medical databases.

From a synthetic chemistry perspective, the 4,4-difluoropiperidine core of this compound offers remarkable stability and metabolic resistance, making it an attractive scaffold for prodrug design. This property is particularly relevant in the context of AI-driven drug discovery, where computational models prioritize compounds with enhanced pharmacokinetic profiles. The ethyl carboxylate moiety further provides a handle for further derivatization, enabling the creation of libraries for high-throughput screening—a technique widely discussed in pharmaceutical innovation forums.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many fluorinated compounds under scrutiny for persistence, the difluoro substitution in CAS 1072344-63-8 demonstrates balanced lipophilicity without excessive bioaccumulation potential. This characteristic resonates with the pharmaceutical industry's shift toward green chemistry principles, a hot topic in SEO-optimized scientific content. Analytical methods for this compound, such as chiral HPLC and LC-MS, are frequently queried in search engines, reflecting the technical challenges associated with its characterization.

In material science, the (S)-Ethyl 4,4-difluoro-1-((R)-1-phenylethyl)piperidine-2-carboxylate has shown promise as a building block for liquid crystals and catalytic ligands. Its rigid yet tunable structure aligns with nanotechnology trends, particularly in molecular self-assembly applications. Patent analyses reveal an upward trajectory in filings involving this compound, especially in asymmetric synthesis methodologies—a testament to its industrial relevance.

For researchers seeking CAS 1072344-63-8 suppliers or synthetic protocols, it's crucial to note that the compound typically requires strict anhydrous conditions due to the sensitivity of its carboxylate ester group. This operational detail is often highlighted in laboratory technique discussions across academic platforms. Furthermore, the compound's chiral purity (>98% ee) makes it a reference standard in stereochemistry studies, another frequently searched topic in chemical education resources.

The future outlook for (S)-Ethyl 4,4-difluoro-1-((R)-1-phenylethyl)piperidine-2-carboxylate appears robust, with emerging applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors—two cutting-edge areas dominating recent scientific literature. Its combination of fluorine atoms and stereocenters positions it as a versatile tool in addressing drug resistance challenges, a pressing concern in contemporary therapeutics development.